Cas no 128620-87-1 ((4S)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid)

• Product Name: (4S)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid
• CAS No: 128620-87-1
• MF: C₈H₁₃NO₃S₂
• MW: 235.323719739914
• CID: 6377966
• PubChem ID: 14969959
• Update Time: 2025-08-02

(4S)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4S)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid
• EN300-27118120
• SCHEMBL9329801
• 128620-87-1

• Inchi： 1S/C8H13NO3S2/c1-8(2)4-14-13-3-5(6(10)11)9-7(8)12/h5H,3-4H2,1-2H3,(H,9,12)(H,10,11)/t5-/m1/s1
• InChI Key： PTARWFJHCZHOGS-RXMQYKEDSA-N
• SMILES： S1CC(C)(C)C(N[C@@H](C(=O)O)CS1)=O

Computed Properties

• Exact Mass: 235.03368562g/mol
• Monoisotopic Mass: 235.03368562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 117Ų

Additional information on (4S)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid

Comprehensive Analysis of (4S)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid (CAS No. 128620-87-1)

(4S)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid (CAS No. 128620-87-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique dithiazocane ring structure and carboxylic acid functional group, exhibits intriguing properties that make it a subject of ongoing research. Its stereospecific (4S) configuration further enhances its potential applications in asymmetric synthesis and drug development.

The molecular structure of (4S)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid features a rare 1,2,5-dithiazocane core, which is a sulfur- and nitrogen-containing heterocycle. This structural motif is of particular interest due to its potential to mimic natural bioactive molecules. Researchers are exploring its utility in designing novel enzyme inhibitors and catalysts, especially in the context of sustainable chemistry. The compound's ketone (6-oxo) and carboxylic acid groups provide reactive sites for further derivatization, enabling the creation of diverse analogs for structure-activity relationship studies.

In recent years, the demand for chiral building blocks like (4S)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. This compound's stereochemical purity makes it invaluable for producing optically active intermediates. Additionally, its potential as a ligand in metal-catalyzed reactions aligns with the growing trend toward greener and more efficient synthetic methodologies. These attributes have positioned it as a key player in the development of next-generation therapeutic agents and functional materials.

From a synthetic perspective, the preparation of (4S)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid often involves multi-step procedures that emphasize atom economy and minimal waste generation. These methods are increasingly relevant as the scientific community prioritizes sustainable practices. The compound's stability under various conditions also makes it a reliable candidate for high-throughput screening and combinatorial chemistry, further expanding its utility in drug discovery pipelines.

Beyond pharmaceuticals, (4S)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid has potential applications in agrochemicals and material science. Its unique heterocyclic framework could contribute to the development of advanced polymers or coatings with tailored properties. As researchers continue to explore its reactivity and compatibility with other functional groups, this compound is expected to play a pivotal role in innovation across multiple industries.

In summary, (4S)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid (CAS No. 128620-87-1) represents a versatile and scientifically valuable molecule. Its structural complexity, combined with its functional versatility, ensures its relevance in cutting-edge research. As the scientific community delves deeper into its applications, this compound is poised to make significant contributions to fields ranging from medicinal chemistry to sustainable technology.